Tert-butyl 4-[3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]phenyl]piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]phenyl]piperazine-1-carboxylate
• InChI: InChI=1S/C22H35N3O3/c1-17(2)14-25-15-19(25)16-27-20-8-6-7-18(13-20)23-9-11-24(12-10-23)21(26)28-22(3,4)5/h6-8,13,17,19H,9-12,14-16H2,1-5H3
• InChI Key: VLCYAUNHKARDTM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CC1COC2=CC=CC(=C2)N3CCN(CC3)C(=O)OC(C)(C)C
• Molecular Formula: C22H35N3O3
• Molecular Weight: 389.5 g/mol

Description

“Tert-butyl 4-[3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]phenyl]piperazine-1-carboxylate” is a complex organic compound. It contains an aziridine ring, which is a three-membered ring with one nitrogen atom and two carbon atoms. It also contains a piperazine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The tert-butyl group is a common substituent in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aziridine and piperazine rings would give the molecule a certain degree of rigidity. The tert-butyl group is a bulky group that could influence the compound’s conformation and reactivity.

Chemical Reactions Analysis

Aziridines are known to undergo ring-opening reactions, especially under acidic or basic conditions. Piperazines can act as bidentate (two-toothed) ligands, binding to a metal atom at two points, and are often used in the creation of coordination compounds.